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Compound of Interest

Compound Name: 3-Aminopropylboronic acid

CAS No.: 2932-98-1

Cat. No.: B13591989

Get Quote

Molecular Weight, Synthesis, and Functional
Applications in Chemical Biology[1][2][3][4]
PART 1: Chemical Identity & Molecular Weight
Analysis[5]
In precision chemical biology, "molecular weight" is rarely a single static number due to the

dynamic nature of boronic acids (equilibrium with boroxines) and their salt forms. Below is the

definitive breakdown for 3-aminopropylboronic acid.

The Core Molecule: 3-Aminopropylboronic Acid (Free
Acid)
This is the theoretical monomeric form. In practice, it is highly hygroscopic and exists in

equilibrium with its trimeric anhydride (boroxine).
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Parameter Value

IUPAC Name (3-Aminopropyl)boronic acid

Chemical Formula

Molecular Weight 102.93 g/mol

CAS Number Rarely assigned as free acid due to instability

Structure

The Stable Reagent: Hydrochloride Salt
Researchers typically purchase and handle the hydrochloride salt to prevent polymerization

and oxidation. Use this MW for stoichiometric calculations.

Parameter Value

Chemical Formula

Molecular Weight 139.39 g/mol

Physical State White to off-white hygroscopic powder

Solubility
Highly soluble in water, methanol; sparingly

soluble in non-polar solvents.[1][2]

The Synthetic Intermediate: Pinacol Ester
Used primarily in Suzuki-Miyaura coupling to install the aminopropyl group onto aryl halides.

Parameter Value

Chemical Formula

Molecular Weight 185.07 g/mol

CAS Number 124215-44-7 (Related: 3-Bromopropyl analog)
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PART 2: Critical Distinction – Aliphatic vs. Aromatic
WARNING: A common error in experimental design is confusing 3-aminopropylboronic acid
(Aliphatic) with 3-aminophenylboronic acid (Aromatic/APBA). They are not interchangeable due

to drastically different pKa values.

Feature
3-AminoPROPYLboronic
Acid

3-AminoPHENYLboronic
Acid (APBA)

Backbone Aliphatic Chain (Flexible) Aromatic Ring (Rigid)

Amine pKa ~10.6 (Protonated at pH 7.4)
~4.6 (Neutral/Uncharged at pH

7.4)

Boron pKa ~10.0
~8.8 (Shifts to <7 upon diol

binding)

Primary Use
Linkers, Spacers, Solid Phase

Synthesis

Glucose Sensing, Drug

Delivery, Insulin Release

Reactivity
Nucleophilic amine (requires

protection)

Aniline-like amine (lower

nucleophilicity)

Expert Insight: If you are designing a glucose sensor or sugar-responsive hydrogel for

physiological conditions (pH 7.4), you likely require the Phenyl analog. The Propyl analog

requires a pH > 9.0 to effectively bind sugars because the boronate must be in the tetrahedral

anionic form

to bind cis-diols stably.

PART 3: Stability & The Boroxine Equilibrium
Boronic acids spontaneously dehydrate to form cyclic trimers called boroxines. This impacts

the "effective" molecular weight if the reagent is old or improperly stored.
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Mechanism of Dehydration
Three molecules of monomeric acid release three water molecules to form one boroxine ring.

This process is reversible in aqueous solution.

3 x Monomer
(Active Species)

MW: 102.93

- 3 H₂O

Boroxine (Trimer)
(Storage Form)

MW: ~254.7

 Dehydration (Dry State) 

 Hydrolysis (Aqueous) 

Click to download full resolution via product page

Figure 1: The reversible dehydration of aminopropylboronic acid. In dry solvents (DMSO/DMF),

the equilibrium shifts right. In water, it shifts left.

PART 4: Experimental Protocols
Protocol: Immobilization on Carboxylated Beads
(EDC/NHS Coupling)
This protocol uses 3-aminopropylboronic acid as a ligand for Boronate Affinity

Chromatography (e.g., separating glycoproteins).

Reagents:

Carboxylated Agarose/Magnetic Beads

3-Aminopropylboronic acid HCl (MW 139.39)

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

NHS (N-Hydroxysuccinimide)

MES Buffer (0.1 M, pH 5.0)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13591989/docs?utm_src=pdf-body-img#technical-profile-3-aminopropylboronic-acid
https://www.benchchem.com/product/b13591989/docs?utm_src=pdf-body#technical-profile-3-aminopropylboronic-acid
https://www.benchchem.com/product/b13591989/docs?utm_src=pdf-body#technical-profile-3-aminopropylboronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13591989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Methodology:

Activation: Wash 1 mL of beads with MES buffer. Resuspend in 1 mL MES. Add 10 mg EDC

and 10 mg NHS. Rotate for 15 minutes at Room Temp (RT).

Washing: Remove supernatant to eliminate excess EDC/NHS (prevents side reactions).

Coupling: Dissolve 14 mg of 3-aminopropylboronic acid HCl (approx. 100 µmol) in 1 mL

PBS (pH 7.4).

Note: The amine (pKa ~10.6) will be protonated. However, at pH 7.4, a small fraction is

unprotonated and reactive. For higher efficiency, adjust coupling pH to 8.0-8.5, but ensure

EDC hydrolysis is minimized.

Incubation: Add ligand solution to activated beads. Rotate for 2–4 hours at RT.

Blocking: Wash beads and add 1 M Ethanolamine (pH 8.5) for 30 mins to block unreacted

carboxyls.

Storage: Store in 20% Ethanol at 4°C.

Mechanism of Diol Binding (Sensing/Separation)
The utility of this molecule relies on the reversible formation of cyclic esters with cis-diols (like

Glucose or Ribose).
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Figure 2: The pH-dependent binding mechanism. Note that for 3-aminopropylboronic acid,

the pKa is high (~10), meaning significant binding only occurs at basic pH, unlike the Phenyl

analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemsynthesis.com [chemsynthesis.com]

2. Boronic acid, B-(3-(aminomethyl)phenyl)-, hydrochloride (1:1) | C7H11BClNO2 | CID
16427085 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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